Cas no 2228481-97-6 ((6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine)

• Product Name: (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine
• CAS No: 2228481-97-6
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5875361
• PubChem ID: 146155607
• Update Time: 2025-07-01

(6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine
• EN300-1994972
• [(6-chloro-2-methoxypyridin-3-yl)methyl](methyl)amine
• 2228481-97-6

• Inchi： 1S/C8H11ClN2O/c1-10-5-6-3-4-7(9)11-8(6)12-2/h3-4,10H,5H2,1-2H3
• InChI Key： RMMQMMINIVBCQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CNC

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Additional information on (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine

Introduction to (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine (CAS No. 2228481-97-6)

The compound (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine, identified by the CAS registry number 2228481-97-6, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of amines, specifically a secondary amine, and its structure incorporates a pyridine ring with substituents that confer specific chemical properties. The presence of chlorine and methoxy groups on the pyridine ring suggests that this compound may exhibit interesting reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of such compounds in drug discovery and agrochemical development. The pyridine moiety is known for its stability and ability to participate in various bonding interactions, making it a valuable component in designing bioactive molecules. The substitution pattern on the pyridine ring, particularly the chlorine at position 6 and methoxy at position 2, plays a crucial role in determining the electronic properties and reactivity of the compound. These substituents can influence the compound's ability to act as a ligand in metal complexes or as an inhibitor in enzymatic reactions.

The synthesis of (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine typically involves multi-step organic synthesis, often starting from readily available pyridine derivatives. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure regioselectivity. For instance, the chlorination at position 6 might involve a Friedel-Crafts type reaction or electrophilic substitution, while the methoxylation at position 2 could be achieved through nucleophilic aromatic substitution or other directed metallation techniques.

One of the most promising applications of this compound lies in its potential use as an intermediate in pharmaceutical chemistry. Amines are commonly used as building blocks in drug design due to their ability to form hydrogen bonds and interact with biological targets. The combination of a pyridine ring with amine functionality could make this compound an attractive candidate for designing molecules with specific pharmacokinetic profiles or bioavailability.

In addition to pharmaceutical applications, there is growing interest in exploring this compound's role in agrochemicals. Pyridine-based compounds have been used as herbicides, fungicides, and insecticides due to their ability to interfere with essential biochemical pathways in pests and pathogens. The presence of both chlorine and methoxy groups could enhance the compound's activity against specific targets while minimizing off-target effects.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of such compounds under various conditions. Quantum mechanical calculations can provide insights into the electronic structure, reactivity, and potential interactions with biological systems. These computational tools are increasingly being used to guide experimental efforts, reducing the time and resources required for drug discovery.

In conclusion, (6-chloro-2-methoxypyridin-3-yl)methyl(methyl)amine (CAS No. 2228481-97-6) is a versatile compound with significant potential in multiple areas of chemistry. Its unique structure, derived from a substituted pyridine ring combined with an amine group, makes it an intriguing subject for further research. As new studies emerge, this compound is likely to find novel applications that leverage its distinctive chemical properties.